N-(4-hydroxy-2-methylpentyl)-3,4-dimethylbenzamide

• IUPAC Name: N-(4-hydroxy-2-methylpentyl)-3,4-dimethylbenzamide
• InChI: InChI=1S/C15H23NO2/c1-10(7-13(4)17)9-16-15(18)14-6-5-11(2)12(3)8-14/h5-6,8,10,13,17H,7,9H2,1-4H3,(H,16,18)
• InChI Key: FAFQELFKGGYAAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCC(C)CC(C)O)C
• Molecular Formula: C15H23NO2
• Molecular Weight: 249.35 g/mol

Description

N-(4-hydroxy-2-methylpentyl)-3,4-dimethylbenzamide, also known as HMB, is a dietary supplement that has gained popularity in the fitness community due to its potential benefits in promoting muscle growth and preventing muscle breakdown. HMB is a metabolite of the amino acid leucine and is naturally produced by the body in small amounts. In

Mechanism of Action

The exact mechanism of action of N-(4-hydroxy-2-methylpentyl)-3,4-dimethylbenzamide is not fully understood, but it is thought to work by stimulating protein synthesis and inhibiting protein breakdown in muscle cells. This compound may also activate the mTOR signaling pathway, which is involved in regulating muscle growth.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in the body. It has been shown to increase protein synthesis and decrease protein breakdown in muscle cells, leading to an increase in muscle mass and strength. This compound may also reduce muscle damage and inflammation following exercise, as well as improve recovery time. Additionally, this compound has been shown to have antioxidant properties, which may help protect against oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-hydroxy-2-methylpentyl)-3,4-dimethylbenzamide in lab experiments is that it is a natural metabolite of leucine and is therefore relatively safe and well-tolerated. This compound is also readily available and can be easily synthesized in the lab. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret results. Additionally, the effects of this compound may vary depending on the dose and duration of supplementation, which can make it challenging to design experiments that accurately reflect its potential benefits.

Future Directions

There are several potential future directions for research on N-(4-hydroxy-2-methylpentyl)-3,4-dimethylbenzamide. One area of interest is the potential for this compound to improve muscle function and mobility in older adults. Another area of interest is the potential for this compound to enhance recovery and performance in athletes. Additionally, further research is needed to fully understand the mechanism of action of this compound and to determine the optimal dose and duration of supplementation for maximum benefit.
Conclusion:
In conclusion, this compound is a dietary supplement that has gained popularity in the fitness community for its potential benefits in promoting muscle growth and preventing muscle breakdown. This compound can be synthesized through a multistep process starting from the commercially available starting material 3,4-dimethylbenzoic acid. This compound has been extensively studied in both animal and human models for its potential effects on muscle growth and strength, and has been shown to increase muscle mass, strength, and power in both trained and untrained individuals. This compound may also reduce muscle damage and soreness following intense exercise, as well as improve recovery time. While there are some limitations to using this compound in lab experiments, there are several potential future directions for research on this promising dietary supplement.

Synthesis Methods

N-(4-hydroxy-2-methylpentyl)-3,4-dimethylbenzamide can be synthesized through a multistep process starting from the commercially available starting material 3,4-dimethylbenzoic acid. The first step involves the conversion of 3,4-dimethylbenzoic acid to 3,4-dimethylbenzoyl chloride using thionyl chloride. The resulting 3,4-dimethylbenzoyl chloride is then reacted with 4-hydroxy-2-methylpentan-2-one in the presence of a base such as sodium hydroxide to yield this compound.

Scientific Research Applications

N-(4-hydroxy-2-methylpentyl)-3,4-dimethylbenzamide has been extensively studied in both animal and human models for its potential effects on muscle growth and strength. Several studies have shown that this compound supplementation can increase muscle mass, strength, and power in both trained and untrained individuals. This compound has also been shown to reduce muscle damage and soreness following intense exercise, as well as improve recovery time.